Cas no 1807156-89-3 (Methyl 5-bromo-2-fluoropyridine-3-acetate)

Methyl 5-bromo-2-fluoropyridine-3-acetate is a fluorinated pyridine derivative commonly employed as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both bromo and fluoro substituents enhances its reactivity, facilitating selective cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The ester functional group further allows for derivatization via hydrolysis or transesterification. This compound exhibits high purity and stability, making it suitable for applications requiring precise structural modifications. Its well-defined reactivity profile is advantageous in the development of bioactive molecules, particularly in medicinal chemistry, where halogenated pyridines serve as key scaffolds for drug candidates. Proper handling under inert conditions is recommended to preserve its integrity.

Methyl 5-bromo-2-fluoropyridine-3-acetate structure

1807156-89-3 structure

Product Name:Methyl 5-bromo-2-fluoropyridine-3-acetate

CAS No:1807156-89-3

MF:C₈H₇BrFNO₂

MW:248.04908490181

CID:4900776

Update Time:2025-06-13

Methyl 5-bromo-2-fluoropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- BrC=1C=C(C(=NC=1)F)CC(=O)OC
- Methyl 5-bromo-2-fluoropyridine-3-acetate
- Inchi： 1S/C8H7BrFNO2/c1-13-7(12)3-5-2-6(9)4-11-8(5)10/h2,4H,3H2,1H3
- InChI Key： PWDWRNAEZCQLPG-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(=C1)CC(=O)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 191
XLogP3: 1.8
Topological Polar Surface Area: 39.2

Methyl 5-bromo-2-fluoropyridine-3-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029013140-250mg	Methyl 5-bromo-2-fluoropyridine-3-acetate	1807156-89-3	95%	250mg	$980.00	2022-03-31
Alichem	A029013140-1g	Methyl 5-bromo-2-fluoropyridine-3-acetate	1807156-89-3	95%	1g	$2,779.20	2022-03-31

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Additional information on Methyl 5-bromo-2-fluoropyridine-3-acetate

Comprehensive Overview of Methyl 5-bromo-2-fluoropyridine-3-acetate (CAS No. 1807156-89-3)

Methyl 5-bromo-2-fluoropyridine-3-acetate (CAS No. 1807156-89-3) is a highly versatile heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This pyridine derivative features a bromine and fluorine substitution pattern, making it a valuable intermediate for synthesizing complex molecules. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, aligning with current trends in precision medicine.

The growing demand for fluorinated compounds in medicinal chemistry has positioned Methyl 5-bromo-2-fluoropyridine-3-acetate as a critical building block. Researchers frequently search for "fluoropyridine synthesis" or "bromo-fluoropyridine applications," reflecting its relevance in optimizing drug bioavailability and metabolic stability. The compound’s ester functional group further enhances its reactivity, facilitating cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig, which are pivotal in modern organic synthesis.

In the context of green chemistry, CAS 1807156-89-3 is often explored for sustainable synthetic routes. Queries such as "eco-friendly pyridine derivatives" or "catalytic bromination methods" highlight industry efforts to reduce hazardous waste. This compound’s compatibility with flow chemistry and microwave-assisted synthesis also addresses efficiency concerns, a hot topic in process optimization discussions.

From a commercial perspective, Methyl 5-bromo-2-fluoropyridine-3-acetate is supplied under stringent GMP standards to meet pharmaceutical-grade requirements. Its role in high-throughput screening libraries underscores its importance in targeted therapy development, particularly for oncology and CNS diseases. Analytical techniques like HPLC and NMR ensure batch-to-batch consistency, a key concern for buyers searching for "reliable pyridine suppliers."

Emerging applications in material science, such as organic electronics, further expand the compound’s utility. Its electron-withdrawing properties make it suitable for designing n-type semiconductors, resonating with searches for "fluoropyridines in OLEDs." This multidisciplinary relevance ensures CAS 1807156-89-3 remains a focal point in both academic and industrial R&D landscapes.